Cas no 1351828-03-9 (bis-(propionic acid NHS ester)-sulfoxide)

• Product Name: bis-(propionic acid NHS ester)-sulfoxide
• CAS No: 1351828-03-9
• MF: C₁₄H₁₆N₂O₉S
• MW: 388.349843025208
• CID: 4591970
• Update Time: 2025-06-13

bis-(propionic acid NHS ester)-sulfoxide Chemical and Physical Properties

Names and Identifiers

• Disuccinimidyl Sulfoxide
• Propanoic acid, 3,3'-sulfinylbis-, 1,1'-bis(2,5-dioxo-1-pyrrolidinyl) ester
• bis-(propionic acid NHS ester)-sulfoxide

• Inchi： 1S/C14H16N2O9S/c17-9-1-2-10(18)15(9)24-13(21)5-7-26(23)8-6-14(22)25-16-11(19)3-4-12(16)20/h1-8H2
• InChI Key： XJSVVHDQSGMHAJ-UHFFFAOYSA-N
• SMILES： S(CCC(ON1C(=O)CCC1=O)=O)(CCC(ON1C(=O)CCC1=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on bis-(propionic acid NHS ester)-sulfoxide

Comprehensive Guide to Bis-(propionic acid NHS ester)-sulfoxide (CAS No. 1351828-03-9): Properties, Applications, and Innovations

Bis-(propionic acid NHS ester)-sulfoxide (CAS No. 1351828-03-9) is a highly versatile crosslinking agent and bioconjugation reagent widely used in biochemical research, pharmaceutical development, and material science. This compound features two N-hydroxysuccinimide (NHS) ester groups linked via a sulfoxide bridge, enabling efficient covalent bonding with primary amines under mild conditions. Its unique structure offers enhanced solubility in aqueous buffers compared to traditional NHS esters, making it ideal for protein modification, antibody-drug conjugate (ADC) synthesis, and polymer functionalization.

In recent years, the demand for bis-(propionic acid NHS ester)-sulfoxide has surged due to its role in targeted drug delivery systems and nanoparticle surface engineering. Researchers are leveraging its water-soluble sulfoxide moiety to improve the stability of bioconjugates, addressing common challenges like aggregation and low yield. The compound’s CAS No. 1351828-03-9 is frequently searched in databases like PubChem and SciFinder, reflecting its growing importance in proteomics and diagnostic assay development.

One of the key advantages of bis-(propionic acid NHS ester)-sulfoxide is its compatibility with click chemistry and SPPS (solid-phase peptide synthesis). Unlike conventional crosslinkers, its sulfoxide-based spacer reduces steric hindrance, facilitating higher reaction efficiency in peptide labeling and antibody immobilization. This property aligns with current trends in precision medicine, where reproducible and site-specific modifications are critical. A 2023 study highlighted its use in fluorescent probe design for real-time cellular imaging, a hot topic in cancer research and neuroscience.

From an industrial perspective, bis-(propionic acid NHS ester)-sulfoxide is gaining traction in biodegradable hydrogel fabrication. Its ability to form stable amide bonds with collagen and hyaluronic acid derivatives supports applications in 3D bioprinting and wound healing—areas frequently queried in biomaterials forums. Manufacturers also emphasize its low toxicity profile, complying with green chemistry principles demanded by regulatory agencies.

For researchers exploring CAS No. 1351828-03-9, storage and handling recommendations are crucial. The compound should be stored at -20°C under anhydrous conditions to prevent NHS ester hydrolysis. Recent forum discussions underscore its stability in DMSO and DMF, though pH-controlled buffers (pH 7–9) are preferred for aqueous reactions. These practical insights address common search queries like "How to dissolve bis-(propionic acid NHS ester)-sulfoxide?" or "Optimal reaction time for NHS ester conjugation."

Innovations in bis-(propionic acid NHS ester)-sulfoxide applications continue to emerge. A 2024 patent disclosed its use in mRNA vaccine stabilization by conjugating lipid nanoparticles, tapping into the post-pandemic demand for next-generation vaccines. Additionally, its sulfoxide group has been exploited to design redox-responsive drug carriers, a trending topic in stimuli-responsive therapeutics. Such advancements position this compound at the forefront of bioconjugation technology, as noted in reviews from Nature Protocols and ACS Biomaterials.

In summary, bis-(propionic acid NHS ester)-sulfoxide (CAS No. 1351828-03-9) bridges gaps between chemical biology and translational medicine. Its dual NHS ester reactivity, combined with a polar sulfoxide linker, offers unmatched flexibility for biomolecule engineering. As AI-driven drug discovery accelerates, tools like this reagent will remain pivotal—answering search trends around "NHS esters for protein coupling" and "non-toxic crosslinkers for biomaterials." Future research may unlock further potential in CRISPR delivery and organ-on-chip systems, solidifying its role in 21st-century science.